Triisopropanolamine
Triisopropanolamine
Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water .
Brand Name:
Vulcanchem
CAS No.:
122-20-3
VCID:
VC0086542
InChI:
InChI=1S/C9H21NO3/c1-7(11)4-10(5-8(2)12)6-9(3)13/h7-9,11-13H,4-6H2,1-3H3
SMILES:
CC(CN(CC(C)O)CC(C)O)O
Molecular Formula:
C9H21NO3
(CH3CHOHCH2)3N
C9H21NO3
(CH3CHOHCH2)3N
C9H21NO3
Molecular Weight:
191.27 g/mol
Triisopropanolamine
CAS No.: 122-20-3
Main Products
VCID: VC0086542
Molecular Formula: C9H21NO3
(CH3CHOHCH2)3N
C9H21NO3
Molecular Weight: 191.27 g/mol
CAS No. | 122-20-3 |
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Product Name | Triisopropanolamine |
Molecular Formula | C9H21NO3 (CH3CHOHCH2)3N C9H21NO3 |
Molecular Weight | 191.27 g/mol |
IUPAC Name | 1-[bis(2-hydroxypropyl)amino]propan-2-ol |
Standard InChI | InChI=1S/C9H21NO3/c1-7(11)4-10(5-8(2)12)6-9(3)13/h7-9,11-13H,4-6H2,1-3H3 |
Standard InChIKey | SLINHMUFWFWBMU-UHFFFAOYSA-N |
SMILES | CC(CN(CC(C)O)CC(C)O)O |
Canonical SMILES | CC(CN(CC(C)O)CC(C)O)O |
Boiling Point | 581 °F at 760 mm Hg (NTP, 1992) 305.0 °C 306 °C 305 °C |
Colorform | Crystalline, white solid Solid at 25 °C |
Density | 1.02 at 68 °F (USCG, 1999) 1.0 at 20 °C/4 °C 1.0 g/cm³ |
Flash Point | 320 °F (NTP, 1992) 320 °F (160 °C) (Open cup) 160 °C o.c. |
Melting Point | 113 °F (NTP, 1992) 45.0 °C 45 °C |
Physical Description | Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water . Liquid WHITE HYGROSCOPIC CRYSTALS. |
Description | Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water . |
Related CAS | 58901-12-5 (hydrochloride) 67952-34-5 (citrate) |
Solubility | Soluble (NTP, 1992) 4.34 M Soluble in ethanol; slightly soluble in chloroform Soluble in oxygenated and aromatic solvents Solubility at 25 °C, g/100g: acetone, 450; methanol, >500; ethanol, 365; water, >500 In water, >1000 g/L at 25 °C Solubility in water, g/100ml at 20 °C: 83 (good) |
Synonyms | TiPlA triisopropanolamine triisopropanolamine citrate triisopropanolamine hydrochloride tris(2-hydroxypropyl)amine |
Vapor Density | Relative vapor density (air = 1): 6.6 |
Vapor Pressure | less than 0.01 mm Hg at 68 °F (NTP, 1992) 9.75X10-6 mm Hg at 25 °C Vapor pressure at 20 °C: negligible |
PubChem Compound | 24730 |
Last Modified | Nov 11 2021 |
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